5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine

• Molecular Formula: C17H16N2S
• Molecular Weight: 280.4 g/mol
• IUPAC Name: 5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C17H16N2S/c1-12-8-10-14(11-9-12)16-13(2)20-17(19-16)18-15-6-4-3-5-7-15/h3-11H,1-2H3,(H,18,19)
• InChI Key: LJWPFZWXVZAHHP-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=C(SC(=N2)NC3=CC=CC=C3)C

Description

5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine, also known as MMPTA, is a compound that has been widely studied for its potential applications in scientific research. This compound belongs to the thiazole family of organic compounds and has been found to exhibit a range of interesting biochemical and physiological effects.

Scientific Research Applications

5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine has been studied extensively for its potential applications in scientific research. One of the most promising applications of 5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine is as a fluorescent probe for the detection of metal ions. 5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine has been found to exhibit high selectivity and sensitivity for the detection of copper ions, making it a useful tool for studying copper-related diseases such as Wilson's disease.
In addition to its use as a fluorescent probe, 5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine has also been studied for its potential as an anticancer agent. Studies have shown that 5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine exhibits cytotoxic activity against a range of cancer cell lines, including breast cancer, lung cancer, and colon cancer. Further research is needed to fully understand the mechanism of action of 5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine as an anticancer agent.

Mechanism of Action

The mechanism of action of 5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine is not fully understood. However, studies have suggested that 5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine may act by inhibiting the proliferation of cancer cells through the induction of apoptosis. 5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine has also been found to inhibit the activity of certain enzymes, such as acetylcholinesterase, which may contribute to its cytotoxic effects.
Biochemical and Physiological Effects:
5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine has been found to exhibit a range of interesting biochemical and physiological effects. Studies have shown that 5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine can induce oxidative stress in cells, which may contribute to its cytotoxic effects. 5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine has also been found to exhibit anti-inflammatory activity, which may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine in lab experiments is its high selectivity and sensitivity for the detection of metal ions. 5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine is also relatively easy to synthesize and purify, making it a useful tool for studying metal-related diseases. However, one limitation of using 5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine in lab experiments is its cytotoxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine. One area of interest is the development of 5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine-based probes for the detection of other metal ions, such as zinc and iron. Another area of interest is the development of 5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine-based anticancer agents that exhibit improved selectivity and reduced cytotoxicity. Finally, further research is needed to fully understand the mechanism of action of 5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 5-methyl-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine involves the reaction of 4-methylacetophenone, thiourea, and aniline in the presence of a catalyst. The reaction is carried out under reflux conditions in an organic solvent, such as ethanol or acetic acid. The resulting product is purified by recrystallization to obtain the final compound.